Cas no 1804461-22-0 (4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde
• CAS No: 1804461-22-0
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4861874
• Update Time: 2025-05-27

4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-8-6(7(10)11)5(9)2-4(3-13)12-8/h2-3,7H,1H3
• InChI Key： IEMVZJDVFQNMKM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)N=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde

Introduction to 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde (CAS No. 1804461-22-0)

4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde, with the CAS number 1804461-22-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, and a methoxy moiety, all of which contribute to its potential biological activities and applications.

The molecular formula of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde is C₁₀H₈BrF₂N₂O₂, and it has a molecular weight of approximately 300.07 g/mol. The compound's structure consists of a pyridine ring with various functional groups attached, making it a versatile scaffold for the development of novel pharmaceutical agents.

In recent years, the study of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde has been driven by its potential as an intermediate in the synthesis of bioactive molecules. The bromo substituent on the pyridine ring allows for facile functionalization through various chemical reactions, such as Suzuki coupling and nucleophilic substitution. This makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

The difluoromethyl group in 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde is particularly noteworthy due to its ability to modulate the physicochemical properties of the molecule. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial factors in drug development. The presence of this group can also influence the compound's binding affinity to specific biological targets, making it a valuable tool in structure-activity relationship (SAR) studies.

The methoxy group on the pyridine ring further contributes to the compound's chemical stability and solubility properties. Methoxy groups are known to increase the lipophilicity of molecules, which can enhance their ability to cross biological membranes and reach their intended targets. This property is particularly important in the design of drugs that need to penetrate cell membranes or cross the blood-brain barrier.

In terms of biological activity, 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde has shown promise in various preclinical studies. For instance, it has been evaluated for its potential as an inhibitor of specific enzymes involved in disease pathways. One notable application is its use as a lead compound in the development of inhibitors for kinases, which are key regulators of cellular processes and are often implicated in diseases such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the effectiveness of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde-derived compounds as potent inhibitors of a specific kinase involved in cancer progression. The researchers demonstrated that these compounds exhibited high selectivity and potency against the target kinase, with minimal off-target effects. This finding underscores the potential of this scaffold in developing targeted therapies for cancer treatment.

Beyond its role as an enzyme inhibitor, 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde has also been explored for its potential as an antimicrobial agent. Preliminary studies have shown that derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant bacterial infections, which pose a significant global health challenge.

In addition to its direct biological applications, 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde serves as an important building block in combinatorial chemistry approaches. Its modular structure allows for rapid synthesis and screening of large libraries of compounds, facilitating high-throughput drug discovery processes. This approach has been successfully employed in identifying novel leads with diverse biological activities, including anti-inflammatory and antiviral properties.

The safety profile of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde is another critical aspect that has been extensively studied. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, like any chemical compound, it is essential to conduct thorough safety assessments during clinical trials to ensure its safe use in humans.

In conclusion, 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde (CAS No. 1804461-22-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules with diverse biological activities. Ongoing research continues to uncover new avenues for its use in developing innovative therapies for various diseases.